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Compound of Interest

Compound Name:
rac (8-Hydroxyquinolin-3-

yl)alanine Dihydrochloride

Cat. No.: B565371 Get Quote

Welcome to the technical support center for rac (8-Hydroxyquinolin-3-yl)alanine
Dihydrochloride. This resource is designed for researchers, scientists, and drug development

professionals, providing essential information for the successful storage, handling, and

application of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary applications of rac (8-Hydroxyquinolin-3-yl)alanine
Dihydrochloride?

A1: The primary application of this compound is the genetic incorporation of a metal-ion

chelating amino acid into proteins, serving as a biophysical probe.[1][2] This allows for the site-

specific introduction of a metal-binding site into a protein of interest, enabling studies of protein

structure and function, as well as the development of novel biocatalysts and therapeutic

agents. Additionally, it has been noted for its potential to reduce copper levels in plasma and

liver tissue and to inhibit the expression of inflammatory genes.[1]

Q2: What are the recommended storage conditions for this compound?

A2: rac (8-Hydroxyquinolin-3-yl)alanine Dihydrochloride is hygroscopic, unstable at room

temperature, and sensitive to acids, bases, and high temperatures.[1] Therefore, it is crucial to

store it in a refrigerator under an inert atmosphere.[3]
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Q3: What are the physical and chemical properties of this compound?

A3: Below is a summary of the key properties of rac (8-Hydroxyquinolin-3-yl)alanine
Dihydrochloride.

Property Value Reference

CAS Number 1123191-88-7 [4][5]

Molecular Formula C₁₂H₁₄Cl₂N₂O₃ [5][6]

Molecular Weight 305.16 g/mol [5][6]

Appearance Yellow solid [6]

Solubility
Soluble in DMSO, Methanol,

and Water.
[3]

Melting Point 211-219°C [3]

Q4: Why is this compound supplied as a dihydrochloride salt?

A4: Amino acid derivatives are often supplied as dihydrochloride salts to enhance their stability

and solubility in aqueous solutions. The salt form helps to protect the molecule from

degradation and facilitates easier handling and formulation for experimental use.

Troubleshooting Guide
Problem 1: Difficulty dissolving the compound.

Possible Cause: Incorrect solvent or pH.

Solution:

Ensure you are using one of the recommended solvents: DMSO, Methanol, or Water.

For aqueous solutions, the pH may need to be adjusted. As a dihydrochloride salt, the

initial solution will be acidic. Depending on your experimental needs, you may need to

buffer the solution to a neutral or basic pH. Be aware that the compound's stability is pH-

sensitive.
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Problem 2: Inconsistent experimental results.

Possible Cause 1: Compound degradation.

Solution:

Always store the solid compound and stock solutions as recommended (refrigerated,

under an inert atmosphere, and protected from light).

Prepare fresh stock solutions frequently. Avoid repeated freeze-thaw cycles.

Given its instability at room temperature and sensitivity to high temperatures, minimize the

time the compound is kept out of the refrigerator.

Possible Cause 2: Hygroscopic nature of the compound.

Solution:

Allow the vial to warm to room temperature in a desiccator before opening to prevent

condensation of atmospheric moisture onto the compound.

Weigh the compound quickly in a low-humidity environment.

Problem 3: Low efficiency of incorporation into a protein.

Possible Cause: Suboptimal conditions for the genetic incorporation of an unnatural amino

acid.

Solution:

Optimize the concentration of the amino acid in the growth media.

Ensure the efficient expression and activity of the orthogonal aminoacyl-tRNA synthetase

and tRNA pair specific for this amino acid.

Verify the fidelity of the codon being used for incorporation (e.g., an amber stop codon).
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1. Reconstitution of rac (8-Hydroxyquinolin-3-yl)alanine Dihydrochloride

This protocol provides a general guideline for preparing a stock solution.

Materials:

rac (8-Hydroxyquinolin-3-yl)alanine Dihydrochloride

Anhydrous DMSO, Methanol, or sterile, nuclease-free water

Sterile, amber-colored microcentrifuge tubes or vials

Inert gas (e.g., argon or nitrogen)

Procedure:

Allow the vial of the compound to equilibrate to room temperature in a desiccator.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Under a gentle stream of inert gas, add the desired volume of solvent to the vial to achieve

the target concentration (e.g., for a 10 mM stock solution in 1 mL of solvent, add 3.05 mg

of the compound).

Vortex briefly to dissolve the compound completely.

Aliquot the stock solution into smaller volumes in amber-colored tubes to minimize freeze-

thaw cycles and protect from light.

Store the aliquots at -20°C or -80°C under an inert atmosphere.

2. General Workflow for Genetic Incorporation into Proteins

The following diagram illustrates a typical workflow for the site-specific incorporation of rac (8-
Hydroxyquinolin-3-yl)alanine Dihydrochloride into a target protein in a host organism (e.g.,

E. coli).
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Figure 1. A generalized workflow for the genetic incorporation of an unnatural amino acid.

Signaling Pathway Visualization
While the direct effects of rac (8-Hydroxyquinolin-3-yl)alanine Dihydrochloride on specific

signaling pathways are not yet fully elucidated, its known inhibitory effect on inflammatory gene

expression suggests a potential interaction with pathways such as the NF-κB signaling

cascade. The metal-chelating properties of the 8-hydroxyquinoline moiety may play a role in

modulating the activity of metalloenzymes involved in these pathways.
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Figure 2. A potential mechanism of action on the NF-κB inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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